Cas no 67745-30-6 (Benzene, 4-nitro-1,2-bis(phenylthio)-)

• Product Name: Benzene, 4-nitro-1,2-bis(phenylthio)-
• CAS No: 67745-30-6
• MF: C₁₈H₁₃NO₂S₂
• MW: 339.43132185936
• CID: 394157
• PubChem ID: 12505050
• Update Time: 2025-04-19

Benzene, 4-nitro-1,2-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-nitro-1,2-bis(phenylthio)-
• 4-nitro-1,2-bis(phenylsulfanyl)benzene
• 67745-30-6
• DTXSID30500689
• 1,1'-[(4-Nitro-1,2-phenylene)disulfanediyl]dibenzene

• Inchi： 1S/C18H13NO2S2/c20-19(21)14-11-12-17(22-15-7-3-1-4-8-15)18(13-14)23-16-9-5-2-6-10-16/h1-13H
• InChI Key： HMIRXVTUAISHEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC(=CC=C1SC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.03889
• Monoisotopic Mass: 339.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 43.14